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Compound of Interest

Compound Name: Fast-TRFS

Cat. No.: B8210279 Get Quote

For researchers, scientists, and drug development professionals utilizing Fast-TRFS, a

superfast fluorogenic probe for thioredoxin reductase (TrxR), adherence to proper disposal

procedures is paramount for laboratory safety and environmental compliance.[1][2][3] While

specific disposal guidelines for Fast-TRFS are not readily available, a comprehensive

approach based on the chemical properties of the compound and general laboratory waste

management principles can ensure its safe handling from use to disposal.

Fast-TRFS is an organic compound containing a disulfide bond and is typically dissolved in

dimethyl sulfoxide (DMSO) for experimental use.[2] Its disposal should therefore follow the

protocols for organic, sulfur-containing, and potentially hazardous chemical waste.

Recommended Disposal Procedures for Fast-TRFS
Given the absence of a specific Safety Data Sheet (SDS) with disposal instructions, the

following procedures are recommended based on general laboratory chemical waste

guidelines.[4]

Step 1: Waste Identification and Segregation

Identify as Hazardous Chemical Waste: Treat all solutions containing Fast-TRFS, as well as

contaminated labware (e.g., pipette tips, tubes), as hazardous chemical waste.

Segregate Waste Streams: Do not mix Fast-TRFS waste with other waste streams unless

they are chemically compatible. It is advisable to maintain a dedicated waste container for
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Fast-TRFS and similar fluorescent probes. Halogenated and non-halogenated solvent

wastes should generally be kept separate.

Step 2: Use of Appropriate Waste Containers

Container Selection: Use a clearly labeled, leak-proof, and chemically compatible waste

container. Plastic containers are often preferred for chemical waste. The container should

have a secure screw-top cap.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "Fast-TRFS". The solvent (e.g., DMSO) should also be indicated. The date

of waste accumulation should be noted.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Designated Area: Store the waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory, at or near the point of generation.

Secondary Containment: The SAA should have secondary containment to prevent the

spread of material in case of a spill.

Container Management: Keep the waste container closed at all times, except when adding

waste. Do not overfill the container; leave at least one inch of headspace to allow for

expansion.

Step 4: Disposal of Contaminated Materials and Empty Containers

Solid Waste: Chemically contaminated solid waste, such as gloves, paper towels, and

pipette tips, should be collected in a designated, labeled hazardous waste bag or container.

Sharps: Any contaminated sharps, such as needles or glass slides, must be disposed of in a

designated sharps container.

Empty Containers: An empty container that held Fast-TRFS should be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste. After

rinsing, deface the original label and dispose of the container according to your institution's

guidelines for non-hazardous lab glass or plastic.
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Step 5: Arrange for Professional Disposal

Contact Environmental Health and Safety (EHS): Do not dispose of Fast-TRFS waste down

the sink or in the regular trash. Contact your institution's Environmental Health and Safety

(EHS) office to arrange for the pickup and disposal of the hazardous waste.

Fast-TRFS Properties and Handling
The following table summarizes key quantitative data for Fast-TRFS, relevant for its handling

and preparation of stock solutions.

Property Value

Molecular Formula C₁₄H₁₁F₃N₂O₃S₂

Molecular Weight 376.37 g/mol

Appearance White to light yellow solid

Excitation Wavelength (Ex) 405 nm

Emission Wavelength (Em) 458 nm

Recommended Solvent DMSO (up to 100 mg/mL)

Storage (Solid) 4°C, protect from light

Storage (in Solvent)
-80°C for 6 months; -20°C for 1 month (protect

from light)

Data sourced from MedchemExpress.com

Experimental Protocols for Fast-TRFS Application
Imaging TrxR Activity in Live Cells:

Culture HeLa cells to the desired confluency.

Prepare a 10 μM working solution of Fast-TRFS in an appropriate buffer.

Add the Fast-TRFS solution to the cultured cells.
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Incubate for 2-60 minutes. A blue fluorescence signal should appear within 2 minutes.

Image the cells using a fluorescence microscope with appropriate filters for the 405 nm

excitation and 458 nm emission wavelengths.

In Vitro Assay for TrxR Activity:

Prepare a reaction mixture in a 96-well plate containing:

Tris (50 mM)/EDTA (1 mM) buffer (TE buffer, pH = 7.4)

NADPH (200 μM)

E. coli TrxR (50 nM)

E. coli Trx (1 μM)

Add Fast-TRFS to a final concentration of 10 μM.

Measure the fluorescence intensity over time using a multimode reader. The disulfide

reducibility can be determined from the slope of the linear curve of fluorescence intensity

versus time.

Visualizing the Mechanism and Disposal Workflow
To further clarify the processes involving Fast-TRFS, the following diagrams illustrate its

mechanism of action and the general workflow for its proper disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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